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Compound of Interest

Compound Name: Norharmine

Cat. No.: B1609680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Norharmane, a β-carboline alkaloid, is a potent inhibitor of monoamine oxidase A (MAO-A), an

enzyme crucial in the metabolism of neurotransmitters such as serotonin and dopamine. Its

inhibitory action leads to increased levels of these monoamines in the brain, making it a

valuable tool for research in neuropharmacology, oncology, and drug development. Accurate

and reproducible experimental results hinge on the correct preparation and handling of

norharmane stock solutions. This document provides detailed protocols for the preparation,

storage, and application of norharmane stock solutions for various experimental settings.

Physicochemical Properties and Solubility
Norharmane is a crystalline solid with specific solubility characteristics that are critical for the

preparation of stock solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing high-concentration stock solutions due to its excellent solubilizing capacity for

norharmane.
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Property Data

Molecular Formula C₁₁H₈N₂

Molecular Weight 168.19 g/mol

Appearance Crystalline solid

Solubility in DMSO 34 mg/mL (202.15 mM)[1]

Solubility in Ethanol ~1 mg/mL

Aqueous Solubility Sparingly soluble

Storage of Powder Stable for ≥ 4 years at -20°C

Stock Solution Storage

1 year at -80°C in solvent; 1 month at -20°C in

solvent. It is recommended to aliquot to avoid

repeated freeze-thaw cycles. Aqueous solutions

should not be stored for more than one day.

Experimental Protocols
Protocol 1: Preparation of a 100 mM Norharmane Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution of

norharmane in DMSO.

Materials:

Norharmane powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/norharmane.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibrated micropipettes

Procedure:

Safety Precautions: Perform all steps in a chemical fume hood. Wear appropriate personal

protective equipment (PPE), including a lab coat, gloves, and safety glasses.

Weighing Norharmane: Carefully weigh out 1.6819 mg of norharmane powder using an

analytical balance and transfer it to a sterile microcentrifuge tube.

Adding DMSO: Using a calibrated micropipette, add 100 µL of anhydrous DMSO to the

microcentrifuge tube containing the norharmane powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes, or until the

norharmane is completely dissolved. Visually inspect the solution to ensure there are no

undissolved particles.

Aliquoting and Storage: Aliquot the 100 mM stock solution into smaller, single-use volumes

(e.g., 10 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound. Store the aliquots at -80°C for long-term storage (up to 1

year) or at -20°C for short-term storage (up to 1 month).

Protocol 2: Preparation of Norharmane Working
Solutions for Cell Culture Experiments
This protocol details the preparation of working solutions from the 100 mM DMSO stock for use

in cell-based assays. The final concentration of DMSO in the cell culture medium should be

kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

100 mM Norharmane in DMSO (from Protocol 1)

Sterile, pre-warmed cell culture medium

Sterile microcentrifuge tubes
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Calibrated micropipettes

Procedure:

Thaw Stock Solution: On the day of the experiment, thaw one aliquot of the 100 mM

norharmane stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To improve accuracy, it is recommended

to perform an intermediate dilution. For example, to prepare a 10 mM intermediate stock,

dilute 10 µL of the 100 mM stock with 90 µL of sterile cell culture medium.

Preparation of Final Working Solutions: Prepare serial dilutions from the stock or

intermediate stock solution in fresh, pre-warmed cell culture medium to achieve the desired

final concentrations for your experiment (e.g., 1 µM, 10 µM, 100 µM).

Example for a 100 µM working solution from a 100 mM stock: Add 1 µL of the 100 mM

stock solution to 999 µL of cell culture medium. This results in a final DMSO concentration

of 0.1%.

Example for a 10 µM working solution from a 100 mM stock: Add 1 µL of the 100 mM

stock solution to 9.999 mL of cell culture medium. To make this more practical, you can

perform a serial dilution. First, prepare a 1 mM intermediate solution by adding 1 µL of the

100 mM stock to 99 µL of medium. Then, add 10 µL of the 1 mM intermediate solution to

990 µL of medium to get the final 10 µM working solution.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the highest concentration of the norharmane

working solution.

Cell Treatment: Add the prepared norharmane working solutions and the vehicle control to

your cell cultures and incubate for the desired duration.
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Caption: Experimental workflow for preparing and using norharmane in cell-based assays.
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Signaling Pathway of Norharmane Action
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Caption: Simplified signaling pathway of norharmane's action via MAO-A inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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